Cas no 1955505-45-9 (methyl 4-chloro-2-(fluorosulfonyl)benzoate)

• Product Name: methyl 4-chloro-2-(fluorosulfonyl)benzoate
• CAS No: 1955505-45-9
• MF: C₈H₆ClFO₄S
• MW: 252.647243976593
• MDL: MFCD28968603
• CID: 4631216
• PubChem ID: 122236142
• Update Time: 2025-06-09

methyl 4-chloro-2-(fluorosulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-chloro-2-(fluorosulfonyl)-, methyl ester
• methyl 4-chloro-2-(fluorosulfonyl)benzoate

• MDL： MFCD28968603
• Inchi： 1S/C8H6ClFO4S/c1-14-8(11)6-3-2-5(9)4-7(6)15(10,12)13/h2-4H,1H3
• InChI Key： RUJDNRSOQOOQDW-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(Cl)C=C1S(F)(=O)=O

Additional information on methyl 4-chloro-2-(fluorosulfonyl)benzoate

Methyl 4-chloro-2-(fluorosulfonyl)benzoate (CAS No. 1955505-45-9): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-chloro-2-(fluorosulfonyl)benzoate, with the chemical identifier CAS No. 1955505-45-9, is a highly versatile and significant compound in the realm of pharmaceutical synthesis. This compound, characterized by its methyl 4-chloro-2-(fluorosulfonyl)benzoate structure, has garnered considerable attention due to its utility as a crucial intermediate in the development of various therapeutic agents. Its unique chemical properties make it an invaluable tool for medicinal chemists and pharmaceutical researchers.

The molecular framework of methyl 4-chloro-2-(fluorosulfonyl)benzoate consists of a benzoic acid core substituted with a chloro group at the 4-position and a fluorosulfonyl group at the 2-position. This arrangement imparts distinct reactivity and functionality, enabling its use in diverse synthetic pathways. The presence of both electron-withdrawing and electron-donating groups enhances its compatibility with a wide range of organic transformations, making it a preferred choice for constructing complex molecular architectures.

In recent years, the demand for novel pharmaceutical compounds has surged, driven by the need for more effective and targeted therapies. Methyl 4-chloro-2-(fluorosulfonyl)benzoate has emerged as a critical building block in this context. Its application spans across multiple therapeutic areas, including oncology, inflammation, and central nervous system disorders. The compound's ability to serve as a precursor for biologically active molecules has been leveraged in the synthesis of small-molecule inhibitors and drug candidates.

One of the most compelling aspects of methyl 4-chloro-2-(fluorosulfonyl)benzoate is its role in the development of fluorinated pharmaceuticals. Fluorine atoms are widely incorporated into drug molecules due to their ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. The fluorosulfonyl group in this compound provides a ready platform for introducing fluorine-containing moieties into larger molecular structures, facilitating the creation of next-generation therapeutics.

Recent studies have highlighted the compound's utility in the synthesis of kinase inhibitors, which are pivotal in treating various cancers and inflammatory diseases. The chloro and fluorosulfonyl substituents on the benzoate ring allow for selective functionalization, enabling the construction of highly specific inhibitors with improved efficacy and reduced side effects. Researchers have demonstrated that derivatives of methyl 4-chloro-2-(fluorosulfonyl)benzoate exhibit potent activity against target enzymes, making them promising candidates for further development.

The pharmaceutical industry has also explored the use of methyl 4-chloro-2-(fluorosulfonyl)benzoate in the development of antiviral agents. The unique structural features of this compound have been exploited to design molecules that can interfere with viral replication mechanisms. By serving as a scaffold for drug design, it has contributed to the discovery of novel antiviral compounds that hold promise for addressing emerging viral threats.

Moreover, methyl 4-chloro-2-(fluorosulfonyl)benzoate has found applications in agrochemical research. Its derivatives have been investigated for their potential as herbicides and fungicides due to their ability to disrupt essential biological pathways in pests and weeds. This dual utility underscores the compound's broad applicability across different sectors of chemical research.

The synthesis of methyl 4-chloro-2-(fluorosulfonyl)benzoate typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to optimize yield and purity, ensuring that pharmaceutical-grade material is obtained for subsequent applications. These synthetic routes often incorporate transition metal catalysis and palladium-based cross-coupling reactions, which enhance efficiency and selectivity.

In conclusion, methyl 4-chloro-2-(fluorosulfonyl)benzoate (CAS No. 1955505-45-9) is a cornerstone compound in modern pharmaceutical synthesis. Its unique structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop innovative therapeutic agents. As research continues to uncover new applications for this compound, its importance in drug discovery is set to grow even further, solidifying its role as a key intermediate in the quest for next-generation medicines.